Cas no 603-17-8 (3-Phorbinepropanoicacid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl ester, (3S,4S,21R)-)

• Product Name: 3-Phorbinepropanoicacid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl ester, (3S,4S,21R)-
• CAS No: 603-17-8
• MF: C₅₅H₇₄N₄O₅
• MW: 871.199875354767
• CID: 506235
• Update Time: 2025-04-19

3-Phorbinepropanoicacid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl ester, (3S,4S,21R)- Chemical and Physical Properties

Names and Identifiers

• 3-Phorbinepropanoicacid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl ester, (3S,4S,21R)-
• 3-Phorbinepropanoicacid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,(2E,7R,11R)-3,7,11,15-tetramet
• PHEOPHYTHIN A (SH)
• PHEOPHYTIN A
• PHEOPHYTIN A (AS) (In Solution)
• 3,7,11,15-tetramethylhexadec-2-en-1-yl [3S-[3alpha(2E,7S*,11S*),4beta,21beta]]-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-9-vinylphorbine-3-propionate
• PHENOPHYTINA
• PHEOPHORBIDE A (SH)
• PHEOPHYTHIN A
• pheophytin-a
• phytyl pheophorbide a

• Inchi： 1S/C55H74N4O5/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42/h13,26,28-33,37,41,51,56,59H,1,14-25,27H2,2-12H3/b34-26+,42-28-,43-29?,44-28?,45-30?,46-29-,47-30-,52-50-
• InChI Key： CQIKWXUXPNUNDV-VEWFDPHVSA-N
• SMILES： CCC1C2=NC(=CC3=C(C=C)C(C)=C(C=C4C(C)C(CCC(OC/C=C(/CCCC(CCCC(CCCC(C)C)C)C)\C)=O)C(C5=C6C(=C(C(N6)=C2)C)C(=O)C5C(OC)=O)=N4)N3)C=1C

Computed Properties

• Exact Mass: 870.56600
• Monoisotopic Mass: 870.566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 64
• Rotatable Bond Count: 22
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 127

Experimental Properties

• PSA: 125.97000
• LogP: 10.38290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Chlorins